Cas no 887465-63-6 (N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroquinoline-1-carboxamide)

• Product Name: N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroquinoline-1-carboxamide
• CAS No: 887465-63-6
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5512458
• Update Time: 2025-07-28

N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxamide, 3,4-dihydro-N-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-
• N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroquinoline-1-carboxamide

• Inchi： 1S/C21H23N3O2/c1-15-8-10-18(11-9-15)24-14-17(13-20(24)25)22-21(26)23-12-4-6-16-5-2-3-7-19(16)23/h2-3,5,7-11,17H,4,6,12-14H2,1H3,(H,22,26)
• InChI Key： ZILDGDMSLVILPY-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(C)C=C3)C2)=O)C2=C(C=CC=C2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroquinoline-1-carboxamide

Chemical Compound CAS No. 887465-63-6: N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroquinoline-1-carboxamide

The compound with CAS No. 887465-63-6, known as N-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroquinoline-1-carboxamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has been the subject of recent studies due to its unique structural features and promising pharmacological properties.

Structurally, this compound consists of a pyrrolidine ring fused with a quinoline system, which contributes to its stability and bioavailability. The presence of a carboxamide group at the 1-position of the quinoline ring suggests potential for hydrogen bonding interactions, a key factor in drug design for enhancing solubility and receptor binding affinity.

Recent research has highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent antioxidant and anti-inflammatory activities, making them promising candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a testament to the compound's versatility in modern chemical synthesis techniques.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Results indicate favorable absorption and distribution properties, with moderate clearance rates that suggest potential for once-daily dosing regimens in clinical settings.

In conclusion, CAS No. 887465-63-6 represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing research focusing on optimizing its bioavailability and efficacy, this compound holds great promise for advancing medical treatments in the near future.